Cas no 22571-83-1 (Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel-)
22571-83-1 structure
Product Name:Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel-
CAS No:22571-83-1
MF:C11H18O4
MW:214.258224010468
CID:258204
PubChem ID:140937
Update Time:2025-04-19
Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel-
- Cyclobutaneacetic acid, 3-carboxy-2,2-dimethyl-, dimethyl ester
- methyl 3-(2-methoxy-2-oxoethyl)-2,2-dimethylcyclobutane-1-carboxylate
- DTXSID40945224
- 22571-83-1
-
- Inchi: 1S/C11H18O4/c1-11(2)7(6-9(12)14-3)5-8(11)10(13)15-4/h7-8H,5-6H2,1-4H3
- InChI Key: RFRMLUSQJNLFME-UHFFFAOYSA-N
- SMILES: O(C)C(C1CC(CC(=O)OC)C1(C)C)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
22571-83-1 (Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel-) Related Products
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